2-Methyl(1,1'-bicyclohexyl)-2-yl acetate

• CAS RN: 72183-74-5
• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• IUPAC Name: (2-cyclohexyl-1-methylcyclohexyl) acetate
• InChI: InChI=1S/C15H26O2/c1-12(16)17-15(2)11-7-6-10-14(15)13-8-4-3-5-9-13/h13-14H,3-11H2,1-2H3
• InChI Key: BFMHEASWINLVIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1(CCCCC1C2CCCCC2)C

Description

2-Methyl(1,1'-bicyclohexyl)-2-yl acetate is a useful research compound. Its molecular formula is C15H26O2 and its molecular weight is 238.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 360 ml of acetyl chloride and 153 ml of acetic acid anhydride is added dropwise at 0° C., whilst stirring, to a solution of 576 g of crude 1-methyl-2-cyclohexyl-cyclohexanol in 750 ml of N,N-dimethylaniline. The mixture is then allowed to come to room temperature, after which is heated to 40° C. for 36 hours. Thereafter, the reaction mixture is poured onto ice and diluted with 1 liter of ether, and the organic phase is separated off and concentrated on a Rotavapor apparatus. The residue is then taken up in 2 liters of ether and the solution is washed with three times 200 ml of cold 2-N HCl and then with saturated bicarbonate solution and water until neutral, and is dried with anhydrous MgSO4 and evaporated in vacuo. 646 g of crude 1-acetoxy-1-methyl-2-cyclohexyl-cyclohexane are obtained.